Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing
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Compound Focus: Spirodiclofen

CAS No.: 148477-71-8

Cat. No.: S003090

Physical & Chemical Properties of Spirodiclofen

Property Value | Description Conditions | Notes Source
Physical State White to yellow/off-white powder At room temperature [1][2]
[3]
Melting Point 94.8 °C (verified); 101-108 °C Data discrepancy between [1]1[2]
(reported) sources
Molecular Weight 411.32 g/mol - [1][2]
[3]
Chemical Formula C21H24Cl204 - [1]1[2]
Log P (Partition 5.1 (verified); 5.83 (reported) Indicator of high lipophilicity [1]11[2]
Coefficient) [3]

Solubility Profile of Spirodiclofen

The solubility of spirodiclofen varies significantly depending on the solvent, as detailed in the table below.
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Solvent Solubility Conditions | Notes Source
Water 0.05 mg/L At 20°C and pH 7; very low [1]
n-Heptane 20,000 mg/L At 20°C [1]
Ethyl Acetate 250,000 mg/L At 20°C [1]
Xylene 250,000 mg/L At 20°C [1]
Dichloromethane 250,000 mg/L At 20°C [1]
DMSO 120 mg/mL (~291.74 mM) Sonication recommended [4]
Ethanol 120 mg/mL (~291.74 mM) Sonication recommended [4]
Chloroform Slightly soluble - [2]
Methanol Sparingly soluble - [2]

Experimental Protocol for Residue Analysis

For determining residual spirodiclofen in plant matrices like Aster scaber, a method based on QuEChERS
extraction and LC-MS/MS analysis has been used in scientific studies [5] [6]. The workflow of this

methodology is outlined in the diagram below.
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Experimental workflow for spirodiclofen residue analysis in plants

Key Steps and Instrumentation

e Sample Preparation: Plant samples are frozen with dry ice, homogenized, and stored below -20°C
until analysis [5] [6].
e Extraction and Clean-up: The procedure uses a commercial QUEChERS kit for extraction and
partitioning [5] [6].
¢ Instrumental Analysis:
o Technique: Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).
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o Calibration: Matrix-matched standard solutions (e.g., 0.025 to 5.0 mg/L) are used to create a

calibration curve [5] [6].
o Quality Control: The method reported recovery rates of 82.0% to 115.9% for spirodiclofen,

which is within acceptable validation limits [5] [6].

Environmental Fate and Formulation Considerations

The physical and solubility properties directly influence the compound's behavior in the environment and its

formulation design. The following diagram illustrates these logical relationships.
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Relationship between spirodiclofen properties and its environmental and formulation behavior

¢ Persistence: The moderate persistence of spirodiclofen in plants, with a biological half-life of
about 4.5 days, is linked to its physicochemical profile [5] [6].
e Formulation: Its low water solubility makes it suitable for formulations like suspension

concentrates (SC), which are applied as foliar sprays [1].

¢ Solubility Enhancement: General research on hydrophobic active ingredients highlights techniques
like hydrotropy (using agents like nicotinamide or caffeine to increase water solubility) as a key area
of investigation, which is directly relevant for formulating compounds like spirodiclofen [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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